Cas no 1296225-25-6 (3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole)
1296225-25-6 structure
Product Name:3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole
CAS No:1296225-25-6
MF:C12H13N3O3
MW:247.249922513962
CID:5158697
Update Time:2023-08-24
3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole
- STL415080
- 3-methyl-1-[2-(4-nitrophenoxy)ethyl]pyrazole
- Z1642867978
- 1H-Pyrazole, 3-methyl-1-[2-(4-nitrophenoxy)ethyl]-
-
- Inchi: 1S/C12H13N3O3/c1-10-6-7-14(13-10)8-9-18-12-4-2-11(3-5-12)15(16)17/h2-7H,8-9H2,1H3
- InChI Key: SUTMITQIBFMDDE-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCN1C=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- XLogP3: 2.1
- Topological Polar Surface Area: 72.9
3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB552198-100 mg |
3-Methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole; . |
1296225-25-6 | 100MG |
€220.50 | 2022-03-01 | ||
| abcr | AB552198-250 mg |
3-Methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole; . |
1296225-25-6 | 250MG |
€257.30 | 2022-03-01 | ||
| abcr | AB552198-1 g |
3-Methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole; . |
1296225-25-6 | 1g |
€442.40 | 2022-03-01 | ||
| abcr | AB552198-5 g |
3-Methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole; . |
1296225-25-6 | 5g |
€1,082.80 | 2022-03-01 |
3-methyl-1-[2-(4-nitrophenoxy)ethyl]-1H-pyrazole Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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